Cas no 941901-60-6 (2-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide)

• Product Name: 2-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide
• CAS No: 941901-60-6
• MF: C₁₇H₁₆N₂O₄S₂
• MW: 376.449941635132
• CID: 5499907
• Update Time: 2025-10-28

2-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)sulfonyl-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide
• 2-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide

• Inchi： 1S/C17H16N2O4S2/c1-11-18-15-9-12(3-8-16(15)24-11)19-17(20)10-25(21,22)14-6-4-13(23-2)5-7-14/h3-9H,10H2,1-2H3,(H,19,20)
• InChI Key： QDNHGMRIYBSAPX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2SC(C)=NC2=C1)(=O)CS(C1=CC=C(OC)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide

Introduction to 2-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide (CAS No. 941901-60-6)

2-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide, with the CAS number 941901-60-6, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a sulfonyl group and a benzothiazole moiety, which contribute to its potential therapeutic applications. The compound's structure and properties make it a promising candidate for various biological activities, particularly in the areas of anti-inflammatory and anti-cancer research.

The molecular formula of 2-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide is C₁₈H₁₇N₃O₃S₂, and its molecular weight is approximately 375.47 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 4-methoxybenzenesulfonyl chloride with 2-methylbenzothiazole and subsequent acetylation. The synthesis route has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale studies and potential industrial production.

In recent years, 2-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide has been the subject of several studies aimed at elucidating its biological activities and mechanisms of action. One notable area of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 2-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide has also demonstrated promising anti-cancer properties. Research has indicated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this activity is thought to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells. These findings have sparked interest in further investigating the compound's potential as a novel anticancer agent.

The solubility and stability of 2-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide are important considerations for its use in both research and therapeutic applications. The compound is generally soluble in organic solvents such as DMSO and ethanol but has limited solubility in water. To enhance its bioavailability, researchers have explored various formulation strategies, including the use of nanoparticles and liposomes. These approaches have shown promise in improving the compound's delivery to target tissues while minimizing side effects.

In addition to its direct biological activities, 2-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide has also been studied for its potential as a lead compound for drug discovery. Structure-activity relationship (SAR) studies have identified key structural features that contribute to its biological activities, providing valuable insights for the design of more potent analogs. For example, modifications to the sulfonyl group or the benzothiazole moiety have been shown to enhance or modulate specific biological activities.

The safety profile of 2-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide is another critical aspect of its evaluation. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further studies are needed to fully assess its safety in humans. Clinical trials are currently underway to evaluate the efficacy and safety of this compound in treating various diseases.

In conclusion, 2-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide (CAS No. 941901-60-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in drug discovery and development.